Cas no 2172260-51-2 (7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid)

• Product Name: 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid
• CAS No: 2172260-51-2
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• CID: 5567674
• PubChem ID: 165592607
• Update Time: 2025-05-20

7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172260-51-2
• 7-bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid
• EN300-1653098
• 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid

• Inchi： 1S/C15H15BrN2O2/c16-11-5-4-10-8-13(15(19)20)17-14(12(10)9-11)18-6-2-1-3-7-18/h4-5,8-9H,1-3,6-7H2,(H,19,20)
• InChI Key： GBNFUCAPRORBMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C=C(C(=O)O)N=C(C=2C=1)N1CCCCC1

Computed Properties

• Exact Mass: 334.03169g/mol
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 53.4Ų

Additional information on 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid

7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid: A Comprehensive Overview

The compound 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid (CAS No. 2172260-51-2) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and applications in drug discovery. The isoquinoline skeleton, a bicyclic structure consisting of a benzene ring fused with a pyridine ring, serves as a versatile scaffold for the development of various bioactive molecules.

The 7-bromo substitution in this compound introduces electronic and steric effects that can modulate its pharmacological properties. The presence of the piperidin-1-yl group further enhances the compound's versatility by providing additional hydrogen bonding capabilities and improving its lipophilicity, which are crucial for drug absorption and bioavailability. The carboxylic acid moiety at position 3 plays a critical role in determining the compound's acidity and its ability to form salts, which is often exploited in pharmaceutical formulations.

Recent studies have highlighted the potential of 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid as a lead compound in the development of novel therapeutic agents. For instance, research has demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its structural features suggest potential applications in the treatment of neurodegenerative diseases, where isoquinoline derivatives have shown promise due to their ability to modulate key cellular pathways.

One of the most intriguing aspects of this compound is its ability to interact with specific receptors and ion channels. Preclinical studies have indicated that 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for conditions such as hypertension, pain, and neurological disorders. The bromine substitution at position 7 has been shown to enhance receptor affinity, making this compound a valuable tool for exploring receptor-ligand interactions.

The synthesis of 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the isoquinoline skeleton through cyclization reactions, followed by bromination at position 7 and subsequent functionalization with the piperidine group. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying stereochemical effects on biological activity.

In terms of pharmacokinetics, 7-Bromo-1-(piperidin-1-yl)isoquinoline-3-carboxylic acid demonstrates favorable absorption profiles in preclinical models. Its lipophilic nature allows for efficient uptake across biological membranes, while its metabolic stability ensures sustained levels in systemic circulation. However, further studies are required to fully characterize its pharmacokinetic properties and assess its suitability for clinical applications.

Another area of active research is the evaluation of this compound's toxicity profile. Initial toxicity studies indicate that 7-Bromo-1-(piperidin-1-yli soquinoline)-3-carboxylic acid exhibits low acute toxicity in experimental animals. However, long-term safety studies are necessary to confirm its suitability as a therapeutic agent and to identify any potential adverse effects associated with chronic use.

Looking ahead, the development of 7-Bromo-piperidine-substituted isoquinoline carboxylic acids represents an exciting frontier in medicinal chemistry. The combination of structural versatility, favorable pharmacokinetic properties, and promising biological activity positions this compound as a valuable lead for future drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for a wide range of diseases.